Cas no 93527-54-9 (tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate)

Tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both tert-butoxy and carboxylate functional groups, enhances its utility in asymmetric synthesis and peptide modifications. The tert-butyl protecting groups improve stability and solubility, facilitating handling and purification. This compound is particularly valuable in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically active compounds. Its rigid pyrrolidine scaffold contributes to conformational control, making it a preferred choice for stereoselective transformations. High purity and consistent performance underscore its reliability in research and industrial settings.
tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate structure
93527-54-9 structure
Product Name:tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate
CAS No:93527-54-9
MF:C13H25NO3
MW:243.342504262924
CID:872210
PubChem ID:56777183
Update Time:2025-10-29

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, trans-
    • H-HYP(TBU)-OTBU.HCL
    • L-Proline, 4-(1,1-dimethylethoxy)-, 1,1-dimethylethyl ester, (4R)-
    • (2S,4R)-tert-Butyl 4-(tert-butoxy)pyrrolidine-2-carboxylate
    • tert-Butyl (2S,4R)-4-(tert-Butoxy)pyrrolidine-2-carboxylate
    • HYP(OT-BU)OT-BU
    • tert-butyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate
    • 93527-54-9
    • FD21746
    • (2S,4R)-tert-Butyl4-(tert-butoxy)pyrrolidine-2-carboxylate
    • CS-0058396
    • EN300-6510999
    • SCHEMBL594328
    • tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate
    • Inchi: 1S/C13H25NO3/c1-12(2,3)16-9-7-10(14-8-9)11(15)17-13(4,5)6/h9-10,14H,7-8H2,1-6H3/t9-,10+/m1/s1
    • InChI Key: YXZJRETWUVFEFX-ZJUUUORDSA-N
    • SMILES: O(C(C)(C)C)[C@H]1CN[C@H](C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 243.18344366g/mol
  • Monoisotopic Mass: 243.18344366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6
  • XLogP3: 1.8

tert-butyl (2S,4R)-4-(tert-butoxy)pyrrolidine-2-carboxylate Pricemore >>

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